Piperalin
Piperalin
3-(2-methylpiperidin-1-yl)propyl 3,4-dichlorobenzoate is a member of the class of piperidines that is 2-methylpiperidine in which the hydrogen attached to the nitrogen is replaced by a 3-[(3,4-dichlorobenzoyl)oxy]propyl group. It is a member of piperidines, a tertiary amino compound, a benzoate ester and a dichlorobenzene. It derives from a 3,4-dichlorobenzoic acid.
Brand Name:
Vulcanchem
CAS No.:
3478-94-2
VCID:
VC21230545
InChI:
InChI=1S/C16H21Cl2NO2/c1-12-5-2-3-8-19(12)9-4-10-21-16(20)13-6-7-14(17)15(18)11-13/h6-7,11-12H,2-5,8-10H2,1H3
SMILES:
CC1CCCCN1CCCOC(=O)C2=CC(=C(C=C2)Cl)Cl
Molecular Formula:
C16H21Cl2NO2
Molecular Weight:
330.2 g/mol
Piperalin
CAS No.: 3478-94-2
Cat. No.: VC21230545
Molecular Formula: C16H21Cl2NO2
Molecular Weight: 330.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-(2-methylpiperidin-1-yl)propyl 3,4-dichlorobenzoate is a member of the class of piperidines that is 2-methylpiperidine in which the hydrogen attached to the nitrogen is replaced by a 3-[(3,4-dichlorobenzoyl)oxy]propyl group. It is a member of piperidines, a tertiary amino compound, a benzoate ester and a dichlorobenzene. It derives from a 3,4-dichlorobenzoic acid. |
|---|---|
| CAS No. | 3478-94-2 |
| Molecular Formula | C16H21Cl2NO2 |
| Molecular Weight | 330.2 g/mol |
| IUPAC Name | 3-(2-methylpiperidin-1-yl)propyl 3,4-dichlorobenzoate |
| Standard InChI | InChI=1S/C16H21Cl2NO2/c1-12-5-2-3-8-19(12)9-4-10-21-16(20)13-6-7-14(17)15(18)11-13/h6-7,11-12H,2-5,8-10H2,1H3 |
| Standard InChI Key | BZGLBXYQOMFXAU-UHFFFAOYSA-N |
| SMILES | CC1CCCCN1CCCOC(=O)C2=CC(=C(C=C2)Cl)Cl |
| Canonical SMILES | CC1CCCCN1CCCOC(=O)C2=CC(=C(C=C2)Cl)Cl |
| Boiling Point | 156-157 °C @ 20 mm Hg |
| Colorform | Viscous amber liquid |
| Flash Point | 71.1 C / 160 F |
| Melting Point | Decomposes at 208 °C |
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